Cas no 137955-65-8 (Tetradecane, 2-iodo-)

2-Iodotetradecane (C14H29I) is a halogenated alkane characterized by a 14-carbon chain with an iodine substituent at the second position. This compound is primarily utilized in organic synthesis as an alkylating agent or intermediate in the preparation of more complex molecules. Its long hydrocarbon chain and iodine functionality make it valuable for introducing tetradecyl groups or facilitating nucleophilic substitution reactions. The iodine atom's high polarizability enhances reactivity in cross-coupling and radical processes. 2-Iodotetradecane is typically a stable, high-boiling liquid under standard conditions, suitable for controlled reactions. It finds applications in pharmaceuticals, materials science, and surfactant research, where precise alkyl chain modifications are required. Proper handling is advised due to potential light sensitivity.

Tetradecane, 2-iodo- structure

Product Name:Tetradecane, 2-iodo-

CAS No:137955-65-8

MF:C₁₄H₂₉I

MW:324.28453707695

MDL:MFCD28016076

CID:1247414

PubChem ID:12798927

Update Time:2025-05-24

Tetradecane, 2-iodo- Chemical and Physical Properties

Names and Identifiers

- Tetradecane, 2-iodo-
- 2-Iodotetradecane
- SCHEMBL20957521
- AKOS037645129
- 137955-65-8
- DB-182307
- DTXSID40510173
- AS-57419
- MDL： MFCD28016076
- Inchi： 1S/C14H29I/c1-3-4-5-6-7-8-9-10-11-12-13-14(2)15/h14H,3-13H2,1-2H3
- InChI Key： MWYYPPKLFJEORB-UHFFFAOYSA-N
- SMILES： IC(C)CCCCCCCCCCCC

Computed Properties

Exact Mass: 324.13107
Monoisotopic Mass: 324.13140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 11
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Tetradecane, 2-iodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D768191-1g	Tetradecane, 2-iodo-	137955-65-8	95%	1g	$215	2023-09-01
A2B Chem LLC	AA56455-250mg	Tetradecane, 2-iodo-	137955-65-8	95%	250mg	$114.00	2024-04-20
A2B Chem LLC	AA56455-1g	Tetradecane, 2-iodo-	137955-65-8	95%	1g	$271.00	2024-04-20

Tetradecane, 2-iodo- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
3. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

Related Categories

Additional information on Tetradecane, 2-iodo-

Tetradecane, 2-Iodo-

Tetradecane, 2-iodo-, also known by its CAS number CAS No. 137955-65-8, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is a derivative of tetradecane, with an iodine atom substituted at the second carbon position. Its structure, consisting of a straight-chain alkane with an iodine substituent, makes it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the role of Tetradecane, 2-iodo- in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the production of polymeric materials with tailored properties. The iodine substituent in this compound plays a crucial role in facilitating nucleophilic substitution reactions, which are essential for constructing complex molecular architectures. This has led to its application in the development of novel polymers with enhanced mechanical and thermal stability.

In addition to its role in polymer synthesis, Tetradecane, 2-iodo- has been investigated for its potential in drug delivery systems. The compound's ability to undergo controlled cleavage under specific conditions has made it a promising candidate for designing stimuli-responsive drug carriers. Recent findings suggest that it can be used to create biocompatible materials that release drugs in response to environmental changes, such as pH or temperature variations.

The synthesis of Tetradecane, 2-iodo- typically involves the iodination of tetradecane using iodine-based reagents under controlled conditions. This process requires precise stoichiometric control to ensure high purity and yield. Advanced techniques, such as catalytic iodination and microwave-assisted synthesis, have been developed to optimize the production of this compound. These methods not only enhance reaction efficiency but also minimize byproduct formation, making them environmentally friendly.

From an analytical standpoint, the characterization of Tetradecane, 2-iodo- has been improved by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have enabled researchers to accurately determine the compound's molecular weight and confirm its structural integrity.

Looking ahead, the applications of Tetradecane, 2-iodo- are expected to expand further as new research avenues emerge. Its unique chemical properties make it a versatile building block for developing innovative materials and pharmaceutical agents. As the demand for sustainable and efficient chemical processes grows, compounds like Tetradecane, 2-iodo- will continue to play a pivotal role in advancing scientific research and industrial applications.